Cas no 1805056-68-1 (Methyl 2-cyano-6-formyl-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-6-formyl-4-nitrobenzoate
• CAS No: 1805056-68-1
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952404
• Update Time: 2025-05-21

Methyl 2-cyano-6-formyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-4-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)9-6(4-11)2-8(12(15)16)3-7(9)5-13/h2-3,5H,1H3
• InChI Key： QFFKYXYOBKEBSV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(=CC=1C=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 2-cyano-6-formyl-4-nitrobenzoate

Methyl 2-cyano-6-formyl-4-nitrobenzoate (CAS No. 1805056-68-1): A Versatile Intermediate for Organic Synthesis

Methyl 2-cyano-6-formyl-4-nitrobenzoate (CAS No. 1805056-68-1) is a highly functionalized aromatic compound that has gained significant attention in recent years due to its unique chemical properties and broad applications in organic synthesis. This compound, often referred to as methyl nitrobenzaldehyde cyanoester, serves as a key intermediate in the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure combines three reactive functional groups – a cyano group, a formyl group, and a nitro group – attached to a benzoate ester framework, making it exceptionally valuable for multi-step synthetic transformations.

The growing interest in multifunctional aromatic compounds like Methyl 2-cyano-6-formyl-4-nitrobenzoate stems from their ability to participate in diverse chemical reactions. Researchers particularly value this compound for its potential in heterocyclic compound synthesis, a hot topic in medicinal chemistry as scientists search for new drug candidates. The presence of both electron-withdrawing (nitro and cyano groups) and electron-donating (formyl group) substituents on the aromatic ring creates interesting electronic effects that influence reactivity patterns, making it a fascinating subject for mechanistic studies.

In the pharmaceutical industry, derivatives of Methyl 2-cyano-6-formyl-4-nitrobenzoate have shown promise in the development of enzyme inhibitors and receptor modulators. The compound's versatility allows for the creation of various molecular scaffolds that are increasingly important in drug discovery programs targeting cancer, inflammation, and neurological disorders. Recent publications highlight its use in constructing quinoline and isoquinoline derivatives, which are privileged structures in medicinal chemistry.

The synthetic utility of Methyl 2-cyano-6-formyl-4-nitrobenzoate extends beyond pharmaceuticals. In materials science, this compound serves as a precursor for organic electronic materials, particularly those with nonlinear optical properties. The combination of π-conjugated systems with multiple functional groups makes it attractive for designing novel organic semiconductors and photovoltaic materials, areas that are currently receiving substantial research attention due to the global push for sustainable energy solutions.

From a synthetic chemistry perspective, Methyl 2-cyano-6-formyl-4-nitrobenzoate offers several advantages. The methyl ester group provides stability while remaining cleavable under mild conditions, allowing for further functionalization. The formyl group participates in condensation reactions, while the nitro group can be reduced to an amine or serve as a leaving group in nucleophilic aromatic substitution reactions. These features make the compound a versatile building block for complex molecule assembly, addressing the growing demand for efficient synthetic methodologies in both academic and industrial settings.

Recent advances in green chemistry have also impacted the applications of Methyl 2-cyano-6-formyl-4-nitrobenzoate. Researchers are exploring its use in catalyst-free reactions and environmentally benign synthetic protocols, aligning with the chemical industry's shift toward sustainable practices. The compound's reactivity under mild conditions makes it suitable for these emerging synthetic approaches that minimize energy consumption and waste generation.

Quality control of Methyl 2-cyano-6-formyl-4-nitrobenzoate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. Proper storage conditions – typically in a cool, dry environment protected from light – help maintain the compound's stability over extended periods. These quality assurance measures are particularly important for researchers requiring high-purity materials for sensitive applications.

The market for specialized intermediates like Methyl 2-cyano-6-formyl-4-nitrobenzoate continues to grow, driven by increasing R&D activities in pharmaceuticals and advanced materials. Custom synthesis services often include this compound in their portfolios, offering various scales from milligram quantities for research to kilogram amounts for process development. The compound's relatively stable nature compared to more reactive intermediates makes it attractive for commercial-scale applications.

Future research directions involving Methyl 2-cyano-6-formyl-4-nitrobenzoate may focus on its application in click chemistry and bioconjugation techniques, which are revolutionizing drug delivery and diagnostic agent development. Additionally, its potential in metal-organic frameworks (MOFs) synthesis represents an exciting frontier in materials science, where the compound's multiple functional groups could enable the construction of novel porous materials with tailored properties.

For synthetic chemists working with Methyl 2-cyano-6-formyl-4-nitrobenzoate, understanding its reactivity patterns is crucial. The ortho-positioned formyl and nitro groups create unique steric and electronic effects that influence reaction outcomes. Recent studies have demonstrated interesting regioselectivity in reactions involving this compound, providing opportunities for developing novel synthetic methodologies that could streamline the preparation of complex molecular architectures.

In conclusion, Methyl 2-cyano-6-formyl-4-nitrobenzoate (CAS No. 1805056-68-1) represents a valuable tool in modern synthetic chemistry with applications spanning multiple disciplines. Its unique combination of functional groups and versatile reactivity profile ensure its continued importance in both academic research and industrial applications. As chemical synthesis evolves toward more efficient and sustainable practices, compounds like this will play increasingly vital roles in enabling innovative solutions to complex chemical challenges.